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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B7856768

CAS Number: 35900-26-6

This technical guide provides a comprehensive overview of 4-Methyl-5-nonanone, a
significant semiochemical. The information is intended for researchers, scientists, and
professionals in drug development and chemical ecology.

Chemical and Physical Properties

4-Methyl-5-nonanone, also known as ferrugineone, is a branched-chain ketone. It is a
colorless to pale yellow liquid.[1] The following tables summarize its key chemical and physical
properties.

Table 1: General Chemical Properties
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Property Value Source(s)

CAS Number 35900-26-6 2131415161 7181e]
Molecular Formula C10H200 [1112][617118]
Molecular Weight 156.27 g/mol (11618191

IUPAC Name 4-methylnonan-5-one [6]

Canonical SMILES

CCCCC(=0)C(C)CCC

[6]

InChl=1S/C10H200/c1-4-6-8-

InChl 10(11)9(3)7-5-2/h9H,4-8H2,1- [6]
3H3
CGHIMKONNFWXHO-

InChlKey [51[7]

UHFFFAOYSA-N

Table 2: Physical Properties
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Property Value Source(s)
Appearance Colorless to pale yellow liquid [1]

Boiling Point 189 - 190 °C [10]
Melting Point Not available [10]
Density 0.82 g/cm?3

Flash Point 65 °C (149 °F)

Water Solubility :osljb?(i.l)_ A28 7C (very sligntly [1]

o Soluble in chloroform, slightly
Solubility in other solvents ] [1]
soluble in DMSO

Vapor Pressure Not available [10]

logP (Octanol/Water Partition
o 3.1819 [11]
Coefficient)

Refractive Index 1.428

Biological Significance: A Key Pheromone

4-Methyl-5-nonanone is a crucial component of the male-produced aggregation pheromone of
the red palm weevil (Rhynchophorus ferrugineus), a devastating pest of palm trees worldwide.
[12][13] It acts in synergy with the major component, (4RS, 5RS)-4-methylnonan-5-ol
(ferrugineol).[12][13] The typical ratio of ferrugineol to ferrugineone in commercial lures is 9:1.
[13] The presence of 4-methyl-5-nonanone is essential for the full biological activity of the
pheromone blend, significantly increasing the number of weevils captured in trapping systems.
[13]

The detection of these pheromone components is mediated by specific olfactory receptors in
the weevil's antennae. Researchers have identified the first red palm weevil pheromone
receptor, RferOR1, which is tuned to both ferrugineol and ferrugineone.[12] This discovery
opens avenues for developing novel pest management strategies, such as mating disruption
and the creation of highly sensitive biosensors for early pest detection.[12]
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Below is a simplified diagram illustrating the pheromone signaling pathway in the red palm
weevil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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